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Compound of Interest

Compound Name: Angeloylgomisin O

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction:Schisandra chinensis, a woody vine native to Northern China and the Russian Far
East, has a long history of use in traditional medicine. Its fruit, known as "five-flavor berry," is
rich in a variety of bioactive compounds, primarily lignans. Among these, Angeloylgomisin O,
a dibenzocyclooctadiene lignan, has garnered scientific interest. This technical guide provides
a comprehensive overview of the discovery, isolation, structural elucidation, and biological
activities of Angeloylgomisin O, with a focus on presenting detailed experimental protocols
and quantitative data for researchers in the field of natural product chemistry and drug
discovery.

Discovery and Structural Elucidation

Angeloylgomisin O was first isolated from the fruits of Schizandra chinensis BAILL. by Ikeya
and colleagues in 1982.[1] The researchers identified it as a new dibenzocyclooctadiene lignan
and elucidated its absolute structure through chemical and spectral studies.[1]

Physicochemical Properties of Angeloylgomisin O
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Property Value Reference

Molecular Formula C28H3408 --INVALID-LINK--
Molecular Weight 498.57 g/mol --INVALID-LINK--
CAS Number 83864-69-1 --INVALID-LINK--

Not specified in available
Appearance )
literature

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl --INVALID-LINK--
Acetate, DMSO, Acetone

Experimental Protocols

While the full, detailed experimental protocol from the original 1982 discovery paper by Ikeya et
al. is not readily available in publicly accessible literature, this section outlines a representative
methodology for the isolation, purification, and structural elucidation of Angeloylgomisin O
from Schisandra chinensis based on established techniques for this class of compounds.

Isolation and Purification

The isolation of Angeloylgomisin O from the fruits of Schisandra chinensis typically involves
solvent extraction followed by chromatographic separation.

2.1.1. Extraction

» Plant Material Preparation: Dried and crushed fruits of Schisandra chinensis are used as the
starting material.

e Solvent Extraction: The powdered fruit material is subjected to extraction with a non-polar
solvent such as n-hexane. This is effective for extracting lignans while minimizing the co-
extraction of more polar compounds. The extraction can be performed at room temperature
with stirring or under reflux for several hours.

o Concentration: The resulting n-hexane extract is filtered and concentrated under reduced
pressure using a rotary evaporator to yield a crude extract.
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2.1.2. Chromatographic Separation

A multi-step chromatographic approach is generally required to isolate Angeloylgomisin O to
a high degree of purity.

 Silica Gel Column Chromatography:

o The crude n-hexane extract is adsorbed onto a small amount of silica gel and applied to
the top of a silica gel column.

o The column is then eluted with a gradient of solvents, typically starting with a non-polar
solvent like hexane and gradually increasing the polarity by adding ethyl acetate.

o Fractions are collected and monitored by thin-layer chromatography (TLC) to identify
those containing lignans. Fractions with similar TLC profiles are pooled.

e High-Performance Liquid Chromatography (HPLC):

[¢]

The enriched fractions from the silica gel column are further purified by preparative HPLC.

[e]

A reversed-phase C18 column is commonly used with a mobile phase consisting of a
mixture of methanol and water or acetonitrile and water.

[e]

The elution is monitored by a UV detector, and the peak corresponding to
Angeloylgomisin O is collected.

[e]

The purity of the isolated compound is then confirmed by analytical HPLC.

Figure 1. General experimental workflow for the isolation of Angeloylgomisin O.

Structural Elucidation

The structure of the isolated Angeloylgomisin O is determined using a combination of
spectroscopic techniques.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition of the compound, allowing for the
confirmation of its molecular formula (C28H3408).
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number of different types of protons in the

molecule, their chemical environment, and their connectivity through spin-spin coupling.

o 18C NMR: Shows the number of different types of carbon atoms in the molecule.

o 2D NMR (COSY, HMQC, HMBC): These experiments are crucial for establishing the
complete connectivity of the molecule by showing correlations between protons and

carbons.

« Infrared (IR) Spectroscopy: Used to identify the presence of specific functional groups, such

as hydroxyl (-OH) and carbonyl (C=0) groups.

» Ultraviolet (UV) Spectroscopy: Provides information about the presence of chromophores,

which is characteristic of the dibenzocyclooctadiene lignan skeleton.

Biological Activities of Angeloylgomisin O

Research on the biological activities of Angeloylgomisin O has primarily focused on its

cytotoxic effects against various cancer cell lines.

Cytotoxic Activity

A study evaluating the in vitro cytotoxic activities of compounds isolated from Schisandra

chinensis extract demonstrated that Angeloylgomisin O exhibits strong cytotoxic effects

against human leukemia (HL-60) and human cervical carcinoma (HeLa) cell lines, and weak

cytotoxicity towards a breast cancer (MCF-7) cell line.

Cell Line IC50 (pM) Activity Reference
HL-60 (Human
_ 8.00 Strong --INVALID-LINK--
Leukemia)
HelLa (Human (Not specified as
_ _ >10 ~-INVALID-LINK--
Cervical Carcinoma) strong or weak)
MCF-7 (Breast
>30 Weak --INVALID-LINK--
Cancer)
© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3.1.1. Hypothetical Signaling Pathway for Cytotoxicity

Based on the known mechanisms of other cytotoxic natural products, it is plausible that
Angeloylgomisin O induces apoptosis in cancer cells. A potential signaling pathway could
involve the activation of caspases, which are key mediators of apoptosis.

)

Click to download full resolution via product page

Figure 2. Hypothetical apoptotic pathway induced by Angeloylgomisin O.

Potential Anti-inflammatory and Neuroprotective
Activities

While direct studies on the anti-inflammatory and neuroprotective effects of pure
Angeloylgomisin O are limited, extracts of Schisandra chinensis containing this and other

lignans have shown such activities. For instance, non-polar extracts have been found to inhibit
cyclooxygenase-2 (COX-2) catalysed prostaglandin production, suggesting anti-inflammatory
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potential.[2] Furthermore, Angeloylgomisin O has been identified as a constituent in a
traditional Chinese medicine formula used for Alzheimer's disease, hinting at potential
neuroprotective roles.[3] However, further research is required to specifically attribute these
activities to Angeloylgomisin O and to elucidate the underlying signaling pathways.

Conclusion and Future Directions

Angeloylgomisin O, a dibenzocyclooctadiene lignan from Schisandra chinensis, has
demonstrated significant cytotoxic activity against specific cancer cell lines. This technical
guide has provided an overview of its discovery and a representative methodology for its
isolation and structural characterization, along with the available quantitative data on its
bioactivity.

Future research should focus on several key areas:

o Detailed Mechanistic Studies: Elucidating the precise molecular mechanisms and signaling
pathways through which Angeloylgomisin O exerts its cytotoxic effects is crucial for its
potential development as an anticancer agent.

 In Vivo Studies: Evaluating the efficacy and safety of Angeloylgomisin O in animal models
IS a necessary next step to validate its therapeutic potential.

o Exploration of Other Bioactivities: Investigating the anti-inflammatory and neuroprotective
properties of pure Angeloylgomisin O is warranted, given the traditional uses of Schisandra
chinensis and the preliminary data from extracts.

o Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of
Angeloylgomisin O could lead to the discovery of compounds with improved potency and
selectivity.

The information presented herein provides a solid foundation for researchers and drug
development professionals interested in the therapeutic potential of Angeloylgomisin O and
other bioactive lignans from Schisandra chinensis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.researchgate.net/publication/235689959_Neglschisandrins_E-F_Two_New_Lignans_and_Related_Cytotoxic_Lignans_from_Schisandra_neglecta
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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